![molecular formula C9H9ClO4S B037656 [(4-Chlorobenzyl)sulfonyl]acetic acid CAS No. 118672-20-1](/img/structure/B37656.png)
[(4-Chlorobenzyl)sulfonyl]acetic acid
Overview
Description
[(4-Chlorobenzyl)sulfonyl]acetic acid, also known as CBSA, is a versatile and powerful organic compound that has been used in various scientific research applications. It is a sulfonate ester with a molecular formula of C8H8ClO4S and a molecular weight of 239.64 g/mol. CBSA has been used as a reagent in chemical synthesis and as a catalyst in chemical reactions. It is also used as a pharmaceutical intermediate in the production of drugs, and as a surfactant in various industries. It has been used in various scientific research applications, such as in the study of biochemical and physiological effects.
Scientific Research Applications
Catalysis in Synthesis
A novel nanosized N-sulfonated Brönsted acidic catalyst, possibly involving [(4-Chlorobenzyl)sulfonyl]acetic acid derivatives, was effective in promoting the one-pot synthesis of hexahydroquinolines under solvent-free conditions, achieving excellent yields and reusability (Goli-Jolodar, Shirini, & Seddighi, 2016).
Anti-Cancer Potential
The anticancer agent [[(4-methoxyphenyl)sulfonyl]hydrazono]acetic acid, structurally related to this compound, was studied for stability by forming an N-substituted bioreversible derivative to potentially prevent unimolecular elimination (Pretzer & Repta, 1987).
Synthesis of Sulfones
A cyclization-trapping route was demonstrated for the production of carbocyclic and heterocyclic benzylic sulfones from acetals of 4-arylbutyraldehydes and 3-aryloxy-, 3-arylamino-, and 3-arylthiopropionaldehyde, potentially involving this compound or its derivatives (McCombie, Ortiz, & Ganguly, 1993).
Pharmaceutical Synthesis
The compound was potentially used in the stereospecific intramolecular Michael addition to ()-carvone using a temporary sulfur connection, leading to a novel acetic acid methyl ester (Bachi, Bilokin, & Melman, 1998).
Analytical Chemistry Applications
In a study on the stability of an experimental anticancer agent, degradation products like 4-methoxybenzenesulfinic acid and glycolic acid were identified, which are related to the chemical structure of this compound (Pretzer & Repta, 1987).
Chemical Modification and Analysis
Other studies have looked into the synthesis of sulfonyl halides, oxidative condensation of methane to acetic acid, and the development of methods for the analysis of various compounds, suggesting the broad utility of compounds like this compound in chemistry and biochemistry research (Kirihara et al., 2022).
Safety and Hazards
properties
IUPAC Name |
2-[(4-chlorophenyl)methylsulfonyl]acetic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9ClO4S/c10-8-3-1-7(2-4-8)5-15(13,14)6-9(11)12/h1-4H,5-6H2,(H,11,12) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YYXBXAYHHCTPEF-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CS(=O)(=O)CC(=O)O)Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9ClO4S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50307238 |
Source
|
| Record name | [(4-chlorobenzyl)sulfonyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50307238 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
248.68 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
118672-20-1 |
Source
|
| Record name | [(4-chlorobenzyl)sulfonyl]acetic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID50307238 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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